Cas no 2003570-96-3 (2-2-amino-1-(1,2-thiazol-5-yl)ethoxyethan-1-ol)

• Product Name: 2-2-amino-1-(1,2-thiazol-5-yl)ethoxyethan-1-ol
• CAS No: 2003570-96-3
• MF: C₇H₁₂N₂O₂S
• MW: 188.247380256653
• CID: 6397796
• PubChem ID: 165506937
• Update Time: 2025-07-15

2-2-amino-1-(1,2-thiazol-5-yl)ethoxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-2-amino-1-(1,2-thiazol-5-yl)ethoxyethan-1-ol
• EN300-1294240
• 2-[2-amino-1-(1,2-thiazol-5-yl)ethoxy]ethan-1-ol
• 2003570-96-3

• Inchi： 1S/C7H12N2O2S/c8-5-6(11-4-3-10)7-1-2-9-12-7/h1-2,6,10H,3-5,8H2
• InChI Key： BUGFQUJPFJWGKA-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)C(CN)OCCO

Computed Properties

• Exact Mass: 188.06194880g/mol
• Monoisotopic Mass: 188.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 96.6Ų

Additional information on 2-2-amino-1-(1,2-thiazol-5-yl)ethoxyethan-1-ol

Professional Introduction to Compound with CAS No. 2003570-96-3 and Product Name: 2-2-amino-1-(1,2-thiazol-5-yl)ethoxyethan-1-ol

The compound identified by the CAS number 2003570-96-3 and the product name 2-2-amino-1-(1,2-thiazol-5-yl)ethoxyethan-1-ol represents a significant area of interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural features. The presence of an amino group, an ethoxyethanol moiety, and a thiazole ring in its molecular structure suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation in drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds, particularly those incorporating thiazole scaffolds, due to their diverse pharmacological properties. Thiazole derivatives are well-known for their antimicrobial, anti-inflammatory, and anticancer activities. The specific arrangement of functional groups in 2-2-amino-1-(1,2-thiazol-5-yl)ethoxyethan-1-ol may contribute to its unique pharmacokinetic and pharmacodynamic profiles, which are critical factors in the design of novel therapeutic agents.

The amino group at the 2-position of the ethoxyethanol chain introduces a potential site for hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, the thiazole ring at the 1-position serves as a key pharmacophore, contributing to the compound's ability to modulate biological pathways. This structural motif has been extensively studied in the context of developing small-molecule inhibitors for various diseases.

In the realm of drug discovery, the synthesis and characterization of such compounds require meticulous attention to detail to ensure optimal biological activity. The ethoxyethanol moiety in this molecule may influence its solubility and metabolic stability, which are crucial parameters for evaluating its suitability as a drug candidate. Current research efforts are focused on optimizing synthetic routes to achieve high yields and purity while minimizing side reactions that could compromise the compound's efficacy.

One of the most compelling aspects of 2-2-amino-1-(1,2-thiazol-5-yl)ethoxyethan-1-ol is its potential application in addressing unmet medical needs. The growing prevalence of multidrug-resistant pathogens has necessitated the development of novel antimicrobial agents. Thiazole-based compounds have shown promise in this regard, with several derivatives exhibiting potent activity against Gram-positive and Gram-negative bacteria. The unique structural features of this compound may enable it to overcome existing resistance mechanisms, providing a much-needed alternative for treating infections.

Furthermore, the compound's ability to interact with biological targets at multiple levels makes it an attractive candidate for multitarget drug design. This approach has gained traction in recent years as a strategy to enhance therapeutic efficacy while reducing side effects. By simultaneously modulating several key pathways, drugs designed using this principle can achieve synergistic effects that improve patient outcomes.

The role of computational chemistry and high-throughput screening (HTS) has been instrumental in accelerating the discovery process for such compounds. These technologies allow researchers to rapidly evaluate large libraries of molecules for their potential biological activity. The integration of machine learning algorithms into virtual screening has further enhanced the efficiency of identifying promising candidates like 2-2-amino-1-(1,2-thiazol-5-yl)ethoxyethan-1-ol.

Preclinical studies are essential for validating the therapeutic potential of new compounds before they can be advanced into human trials. These studies typically involve assessing acute toxicity, pharmacokinetics, and pharmacodynamics using both in vitro and in vivo models. The results from these experiments provide critical insights into how the compound behaves within biological systems and guide subsequent optimization efforts.

The development of novel therapeutics is a complex and iterative process that requires collaboration across multiple disciplines. Chemists play a pivotal role in designing and synthesizing new molecules, while biologists focus on understanding their interactions with biological targets. Pharmacologists bridge these disciplines by evaluating drug-like properties and translating preclinical findings into clinical applications.

In conclusion, 2-2-amino-1-(1,2-thiazol-5-yl)ethoxyethan-1-ol represents a promising candidate for further exploration in drug discovery. Its unique structural features and potential biological activities make it an attractive molecule for addressing various therapeutic challenges. As research continues to uncover new insights into its pharmacological properties, this compound holds significant promise for contributing to future advancements in medicine.